Cas no 201157-76-8 (1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI))
201157-76-8 structure
Product Name:1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI)
CAS No:201157-76-8
MF:C8H5N3O
MW:159.144800901413
CID:909039
PubChem ID:12968834
Update Time:2025-04-19
1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI)
- 201157-76-8
- 1820035-39-9
- BLJRIFKEHDJSNZ-UHFFFAOYSA-N
- 3-amino-1,2-benzisoxazole-5-carbonitrile
- 3-Aminobenzo[d]isoxazole-5-carbonitrile
- SCHEMBL7158075
-
- Inchi: 1S/C8H5N3O/c9-4-5-1-2-7-6(3-5)8(10)11-12-7/h1-3H,(H2,10,11)
- InChI Key: BLJRIFKEHDJSNZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C#N)=CC=2C(N)=N1
Computed Properties
- Exact Mass: 159.043261791g/mol
- Monoisotopic Mass: 159.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.8Ų
1,2-Benzisoxazole-5-carbonitrile,3-amino-(9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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